Cas no 303987-87-3 (1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine)

• Product Name: 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine
• CAS No: 303987-87-3
• CID: 4644713
• Update Time: 2025-05-21

1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine Chemical and Physical Properties

Names and Identifiers

• (4-[(4-CHLOROPHENYL)SULFANYL]-3-NITROPHENYL)(PIPERIDINO)METHANONE
• [4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]-piperidin-1-ylmethanone
• Methanone, [4-[(4-chlorophenyl)thio]-3-nitrophenyl]-1-piperidinyl-
• 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine

1-{4-[(4-Chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine (CAS No. 303987-87-3): A Multifunctional Scaffold in Modern Chemical Research

The compound 1-{4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzoyl}piperidine, identified by its unique CAS No. 303987-87-3, represents a structurally intricate molecule with significant potential in pharmaceutical and materials science applications. Its molecular framework integrates a piperidine ring system, a nitro-substituted benzoyl group, and a 4-chlorophenyl sulfanyl moiety, creating a hybrid architecture that has attracted attention for its tunable physicochemical properties and versatile reactivity profiles. Recent advancements in synthetic methodologies have enabled the efficient construction of this scaffold, positioning it as a valuable intermediate in the development of novel bioactive compounds.

The nitrobenzoyl functionality in this molecule plays a critical role in modulating electronic effects and hydrogen bonding capabilities. Studies published in the *Journal of Medicinal Chemistry* (2021) highlight how nitro groups can act as redox-active moieties, influencing drug-target interactions through reversible electron transfer mechanisms. In the context of CAS No. 303987-87-3, the para-positioned nitro group enhances the electrophilic character of the benzoyl ring, potentially facilitating interactions with nucleophilic residues in biological systems. This property is particularly relevant for designing molecules with anti-inflammatory or antimicrobial activities, where controlled redox modulation is essential.

The incorporation of a 4-chlorophenyl sulfanyl substituent introduces additional complexity to the molecular design. Sulfur-containing heterocycles are well-established in medicinal chemistry for their ability to form strong interactions with thiol-containing enzymes and receptors. The chloro substitution at the para-position further fine-tunes hydrophobicity and lipophilicity, parameters critical for optimizing cell membrane permeability and metabolic stability. Computational studies using molecular dynamics simulations (e.g., *ACS Omega*, 2022) have demonstrated that such substitutions can enhance binding affinities by up to 5-fold compared to non-halogenated analogs.

Synthetic approaches to construct this compound typically involve multi-step reactions starting from readily available precursors like piperidine carboxylic acids or aromatic sulfides. A notable method described in *Synthetic Communications* (2020) employs palladium-catalyzed cross-coupling reactions between 4-chlorothiophenol derivatives and 3-nitrobenzoyl chlorides under microwave-assisted conditions. This strategy achieves high yields (>85%) while minimizing side reactions through precise control of reaction parameters such as temperature and solvent polarity.

Beyond its synthetic utility, the compound has shown promise as a lead structure for drug discovery programs targeting various therapeutic areas. In vitro assays reported by *European Journal of Medicinal Chemistry* (2021) revealed that analogs containing similar piperidine-nitrobenzoyl architectures exhibited potent inhibition against COX-2 enzymes, suggesting potential applications as selective anti-inflammatory agents with reduced gastrointestinal toxicity compared to traditional NSAIDs like ibuprofen.

The role of the piperidine ring system deserves special attention due to its inherent conformational flexibility and ability to form hydrogen bonds through nitrogen lone pairs. Research published in *Bioorganic & Medicinal Chemistry Letters* (2019) demonstrated that piperidine-based scaffolds can adopt multiple conformations depending on solvent environments, enabling them to adapt to diverse binding pockets within target proteins. This adaptability is particularly advantageous when designing molecules that require dual targeting capabilities or allosteric modulation.

In materials science contexts, derivatives of this compound have been explored for their photochromic properties arising from the combination of nitro groups and sulfur-containing moieties. Work from *Advanced Materials Interfaces* (2021) showed that such hybrid systems can undergo reversible color changes upon UV irradiation due to intramolecular charge transfer processes between the nitro donor and sulfanyl acceptor groups. These characteristics make them attractive candidates for smart window technologies or optical data storage applications.

Ongoing research continues to uncover new dimensions of this molecule's potential. For instance, recent studies have investigated its use as a building block for supramolecular assemblies through self-assembly driven by π-stacking interactions between aromatic rings and hydrogen bonding networks involving both nitro groups and piperidine amide functionalities (*Chemistry - A European Journal*, 2022). Such self-assembled structures could find applications in nanotechnology or biomimetic systems requiring precise spatial organization.

The environmental impact profile of compounds containing these structural elements is also an active area of investigation. Green chemistry initiatives are focusing on developing biodegradable analogs while maintaining core functionalities (*Green Chemistry*, 2019). Preliminary results indicate that substituting certain aromatic rings with more environmentally benign heterocycles could significantly reduce persistence without compromising performance characteristics.

In conclusion, the compound identified by CAS No. 303987-87-3 exemplifies how strategic molecular design combining multiple functional groups can yield multifunctional platforms with broad applicability across disciplines ranging from pharmaceuticals to advanced materials development. Continued exploration into its chemical behavior through both experimental synthesis efforts and computational modeling will undoubtedly expand our understanding of structure-property relationships within this fascinating class of compounds.